![molecular formula C22H18BrNO4 B3749398 N-(2-benzoyl-4-bromophenyl)-2-(4-methoxyphenoxy)acetamide](/img/structure/B3749398.png)
N-(2-benzoyl-4-bromophenyl)-2-(4-methoxyphenoxy)acetamide
Overview
Description
N-(2-benzoyl-4-bromophenyl)-2-(4-methoxyphenoxy)acetamide, also known as BB-1, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. BB-1 is a member of the benzoylphenylurea family of compounds and has been shown to exhibit a range of biological activities, including antitumor and anti-inflammatory effects.
Mechanism of Action
The mechanism of action of N-(2-benzoyl-4-bromophenyl)-2-(4-methoxyphenoxy)acetamide is not yet fully understood. However, studies have suggested that this compound may exert its antitumor effects by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
In addition to its antitumor effects, this compound has also been shown to exhibit anti-inflammatory and analgesic effects. Studies have suggested that this compound may exert these effects by inhibiting the activity of certain enzymes involved in the inflammatory response.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(2-benzoyl-4-bromophenyl)-2-(4-methoxyphenoxy)acetamide for laboratory experiments is its potent antitumor activity against a wide range of cancer cell lines. Additionally, this compound has been shown to exhibit low toxicity in animal models, making it a promising candidate for further preclinical studies. However, one of the main limitations of this compound is its complex synthesis method, which can make it difficult to produce in large quantities.
Future Directions
There are several potential future directions for research involving N-(2-benzoyl-4-bromophenyl)-2-(4-methoxyphenoxy)acetamide. One area of research could involve further elucidating the mechanism of action of this compound, which could lead to the development of more effective antitumor agents. Additionally, studies could focus on the development of new synthetic methods for producing this compound, which could make it more accessible for use in laboratory experiments. Finally, studies could investigate the potential use of this compound in combination with other antitumor agents to enhance its therapeutic effects.
Scientific Research Applications
N-(2-benzoyl-4-bromophenyl)-2-(4-methoxyphenoxy)acetamide has been the subject of numerous scientific studies due to its potential applications in the field of medicine. One of the most promising areas of research involves the use of this compound as a potential antitumor agent. Studies have shown that this compound exhibits potent antitumor activity against a wide range of cancer cell lines, including breast, lung, and colon cancer.
properties
IUPAC Name |
N-(2-benzoyl-4-bromophenyl)-2-(4-methoxyphenoxy)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18BrNO4/c1-27-17-8-10-18(11-9-17)28-14-21(25)24-20-12-7-16(23)13-19(20)22(26)15-5-3-2-4-6-15/h2-13H,14H2,1H3,(H,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFQQFYSDGFGLPG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OCC(=O)NC2=C(C=C(C=C2)Br)C(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18BrNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.